1-[(4-methyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-[(4-methylpyrazol-1-yl)methyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H10N4O2/c1-7-4-10-13(5-7)6-12-3-2-8(11-12)9(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: JQYWQIUUFUJTKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CN2C=CC(=N2)C(=O)O
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol

Description

The compound “1-[(4-methyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid” is a pyrazole derivative. Pyrazoles are a class of compounds that have a 5-membered ring structure with three carbon atoms and two adjacent nitrogen atoms. They are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine. For example, acetylacetone and hydrazine gives 3,5-dimethylpyrazole.

Molecular Structure Analysis

The molecular structure of pyrazoles is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. The IUPAC name for the basic structure of this compound is 1,2-Diazacyclopenta-2,4-diene.

Chemical Reactions Analysis

Pyrazoles are involved in several reactions. They can react with potassium borohydride to form a class of ligands known as scorpionate. Pyrazole itself reacts with potassium borohydride at high temperatures (~200 °C) to form a tridentate ligand.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary depending on the specific compound and its intended use. For example, some pyrazole derivatives have been used as potential JAK2 inhibitors for myeloproliferative disorders therapy.

Safety and Hazards

Pyrazole compounds can have various safety and hazard profiles depending on their specific structures. For example, some pyrazole compounds have hazard statements such as H302, H311, H315, H318, H319, H335, H372, H412.

Future Directions

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.